Cas no 736171-62-3 (Hsp70-derived octapeptide)
Hsp70-derived octapeptide Chemical and Physical Properties
Names and Identifiers
-
- Hsp70-derived octapeptide
-
- Inchi: 1S/C36H58N8O16/c1-6-17(4)28(42-35(58)29(18(5)45)43-32(55)22-8-7-13-44(22)23(46)15-37)34(57)39-19(9-11-24(47)48)30(53)38-20(10-12-25(49)50)31(54)41-27(16(2)3)33(56)40-21(36(59)60)14-26(51)52/h16-22,27-29,45H,6-15,37H2,1-5H3,(H,38,53)(H,39,57)(H,40,56)(H,41,54)(H,42,58)(H,43,55)(H,47,48)(H,49,50)(H,51,52)(H,59,60)/t17-,18+,19-,20-,21-,22-,27-,28-,29-/m0/s1
- InChI Key: ZFLYGBZWZFFSEA-KXIJWNIYSA-N
- SMILES: C1CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)N[C@H](C(N[C@H](C(=O)N[C@H](C(=O)O)CC(O)=O)C(C)C)=O)CCC(O)=O)CCC(=O)O)=O)[C@@H](C)CC)=O)[C@H](O)C)=O)N1C(=O)CN
Hsp70-derived octapeptide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56758-1mg |
Hsp70-derived octapeptide |
736171-62-3 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56758-5mg |
Hsp70-derived octapeptide |
736171-62-3 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| MedChemExpress | HY-P1896-1mg |
Hsp70-derived octapeptide |
736171-62-3 | 98.01% | 1mg |
¥600 | 2025-04-16 | |
| MedChemExpress | HY-P1896-5mg |
Hsp70-derived octapeptide |
736171-62-3 | 98.01% | 5mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-P1896-10mg |
Hsp70-derived octapeptide |
736171-62-3 | 98.01% | 10mg |
¥2500 | 2025-04-16 | |
| 1PlusChem | 1P01XEKD-1mg |
Hsp70-derived octapeptide |
736171-62-3 | 98% | 1mg |
$102.00 | 2024-04-21 | |
| 1PlusChem | 1P01XEKD-5mg |
Hsp70-derived octapeptide |
736171-62-3 | 98% | 5mg |
$202.00 | 2024-04-21 | |
| 1PlusChem | 1P01XEKD-10mg |
Hsp70-derived octapeptide |
736171-62-3 | 98% | 10mg |
$313.00 | 2024-04-21 |
Hsp70-derived octapeptide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Hsp70-derived octapeptide
Hsp70-Derived Octapeptide: A Promising Therapeutic Agent
The Hsp70-derived octapeptide (CAS No. 736171-62-3) is a peptide sequence derived from the heat shock protein 70 (Hsp70), a highly conserved protein with critical roles in cellular stress response and protein folding. This octapeptide has garnered significant attention in recent years due to its potential therapeutic applications in various fields, including oncology, neurodegenerative diseases, and immunology. The peptide sequence, often referred to as Hsp70-derived octapeptide, has been extensively studied for its ability to modulate immune responses and target specific cellular pathways.
Recent studies have highlighted the Hsp70-derived octapeptide's role in cancer immunotherapy. Researchers have demonstrated that this peptide can act as an immunogenic agent, stimulating anti-tumor immune responses by activating dendritic cells and T-cells. This property makes it a promising candidate for developing vaccines and immunotherapeutic agents against various cancers. For instance, a 2023 study published in *Nature Immunology* showed that the Hsp70-derived octapeptide could enhance the efficacy of checkpoint inhibitors, a class of drugs widely used in cancer treatment.
In addition to its immunomodulatory effects, the Hsp70-derived octapeptide has shown potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have indicated that this peptide can reduce amyloid-beta aggregation, a hallmark of Alzheimer's pathology. A 2022 study in *Cell Reports* demonstrated that the Hsp70-derived octapeptide could improve cognitive function in mouse models of Alzheimer's by enhancing synaptic plasticity and reducing neuroinflammation.
The Hsp70-derived octapeptide's mechanism of action involves binding to specific heat shock protein receptors on immune cells, triggering downstream signaling pathways that promote immune activation and anti-inflammatory responses. This unique mechanism has been exploited in developing therapeutic strategies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to evaluate the safety and efficacy of this peptide in these conditions.
From a manufacturing standpoint, the synthesis of the Hsp70-derived octapeptide (CAS No. 736171-62-3) involves advanced peptide synthesis techniques, ensuring high purity and bioactivity. The peptide is typically synthesized using solid-phase synthesis, followed by rigorous quality control measures to ensure its stability and potency. These advancements have made it possible to scale up production for preclinical and clinical testing.
Looking ahead, the Hsp70-derived octapeptide holds immense potential as a versatile therapeutic agent with applications across multiple therapeutic areas. Its ability to modulate immune responses and target specific pathological processes makes it a valuable tool in precision medicine. As research continues to uncover new mechanisms of action and therapeutic applications, the Hsp70-derived octapeptide is poised to become a cornerstone in the development of novel treatments for various diseases.
736171-62-3 (Hsp70-derived octapeptide) Related Products
- 604797-34-4(L-Aspartic acid,L-isoleucyl-L-seryl-L-seryl-L-seryl-L-prolyl-L-leucyl-L-seryl-L-threonyl-L-serylglycylglycyl-L-asparaginyl-L-isoleucyl-L-valyl-)
- 647838-12-8(L-Isoleucine,L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl-)
- 391234-89-2(L-Aspartic acid,L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl-)
- 136466-51-8(L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-)
- 646066-30-0(L-Lysine,L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl-)
- 646521-66-6(L-Lysine,L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl-)
- 923004-28-8(L-Proline,L-seryl-L-valyl-L-threonyl-L-asparaginyl-L-alanyl-L-threonyl-L-seryl-L-isoleucyl-L-glutaminyl-L-isoleucyl-L-threonyl-L-alanyl-)
- 627863-52-9(L-Asparagine,glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl-)
- 872579-72-1(L-Aspartic acid, L-leucyl-L-threonyl-L-valyl-L-leucyl-L-prolyl-L-prolyl-L-leucyl-L-leucyl-L-threonyl- (9CI))
- 501412-51-7(L-Aspartic acid, L-seryl-L-prolyl-L-valyl-L-threonyl-L-glutaminyl-)